Cas no 2137703-46-7 (1-Butanone, 1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-)

• Product Name: 1-Butanone, 1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-
• CAS No: 2137703-46-7
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5257849
• Update Time: 2025-05-19

1-Butanone, 1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-

• Inchi： 1S/C11H20N2O/c1-2-4-11(14)13-8-6-9-10(13)5-3-7-12-9/h9-10,12H,2-8H2,1H3
• InChI Key： HCJKUPKNDZTEOY-UHFFFAOYSA-N
• SMILES： C(N1C2CCCNC2CC1)(=O)CCC

Additional information on 1-Butanone, 1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-

Comprehensive Overview of 1-Butanone, 1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)- (CAS No. 2137703-46-7)

1-Butanone, 1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)- (CAS No. 2137703-46-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This molecule features a butanone backbone fused with an octahydro-1H-pyrrolo[3,2-b]pyridine moiety, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its heterocyclic framework could serve as a scaffold for bioactive molecules targeting neurological and metabolic disorders.

The compound's CAS No. 2137703-46-7 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Recent trends indicate growing interest in sustainable synthesis methods for such complex structures, aligning with the global push for greener chemistry. Questions like "How to synthesize 1-Butanone, 1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-?" or "What are the biological activities of this compound?" dominate search engine queries, highlighting its interdisciplinary appeal.

From a structural perspective, the octahydro-1H-pyrrolo[3,2-b]pyridine component contributes to the compound's rigidity and stereochemical complexity, which are critical for molecular recognition in drug design. Computational studies suggest that derivatives of this compound may exhibit selective binding to enzymes or receptors involved in inflammation and neurodegeneration. This aligns with current research hotspots, such as the development of small-molecule therapeutics for Alzheimer's disease and diabetes.

In addition to pharmaceutical applications, 1-Butanone, 1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)- has potential uses in material science. Its hybrid structure could be leveraged to design novel organic semiconductors or catalysts for asymmetric synthesis. Industry professionals often inquire about its physical-chemical properties, such as solubility and thermal stability, which are essential for process optimization.

To address common user questions, it's worth noting that the compound's synthetic routes typically involve multi-step reactions, including reductive amination and cyclization strategies. Recent publications emphasize the use of flow chemistry to improve yield and reduce waste, a topic of high interest in green chemistry forums. Furthermore, analytical techniques like NMR spectroscopy and mass spectrometry are indispensable for characterizing this compound and its derivatives.

As the scientific community continues to explore 1-Butanone, 1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-, its role in advancing precision medicine and sustainable chemistry becomes increasingly evident. Future research directions may focus on optimizing its bioavailability or expanding its utility in catalysis and material engineering. For now, CAS No. 2137703-46-7 remains a compelling subject for both academic and industrial investigations.